ethyl 4-({[1-(2-methoxyphenyl)-1H-pyrazol-4-yl]carbonyl}amino)-1-piperidinecarboxylate

• IUPAC Name: ethyl 4-[[1-(2-methoxyphenyl)pyrazole-4-carbonyl]amino]piperidine-1-carboxylate
• InChI: InChI=1S/C19H24N4O4/c1-3-27-19(25)22-10-8-15(9-11-22)21-18(24)14-12-20-23(13-14)16-6-4-5-7-17(16)26-2/h4-7,12-13,15H,3,8-11H2,1-2H3,(H,21,24)
• InChI Key: JRBYDKKHDPMGPZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NC(=O)C2=CN(N=C2)C3=CC=CC=C3OC
• Molecular Formula: C19H24N4O4
• Molecular Weight: 372.4 g/mol

Description

Ethyl 4-({[1-(2-methoxyphenyl)-1H-pyrazol-4-yl]carbonyl}amino)-1-piperidinecarboxylate is a useful research compound. Its molecular formula is C19H24N4O4 and its molecular weight is 372.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 372.17975526 g/mol and the complexity rating of the compound is 510. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Microwave-Assisted Amidation

Microwave-assisted treatment of related compounds has been explored for the synthesis of carboxamides. For instance, the treatment of ethyl 5-hydroxy-1-phenyl-1H-pyrazole-4-carboxylate with primary aliphatic amines or piperidine yielded corresponding carboxamides in good yields (Milosevic et al., 2015). This method represents a potential synthetic application of similar compounds through microwave-assisted techniques.

Synthetic Methodologies

The synthesis of various heterocyclic compounds has been achieved using related chemical frameworks. For example, ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylates have been converted into diverse heterocyclic derivatives (Harb et al., 1989). Such methodologies offer routes to synthesize complex molecules for further chemical and biological evaluation.

Anticoagulant Intermediate Synthesis

X-ray powder diffraction data has been reported for compounds serving as important intermediates in the synthesis of anticoagulants, such as apixaban (Wang et al., 2017). This highlights the role of related compounds in the development of therapeutic agents.

Antituberculosis Activity

Thiazole-aminopiperidine hybrid analogues have been designed and synthesized as novel Mycobacterium tuberculosis GyrB inhibitors. Among these, specific derivatives demonstrated promising activity against Mycobacterium smegmatis and Mycobacterium tuberculosis, showcasing the potential of related compounds in antituberculosis drug discovery (Jeankumar et al., 2013).

Corrosion Inhibition

Pyran derivatives, similar in structure, have been studied for their corrosion inhibition properties. These compounds demonstrated high inhibition efficiency and could serve as effective corrosion inhibitors (Saranya et al., 2020). This application underscores the versatility of such compounds beyond pharmaceutical uses.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a pharmaceutical, it might interact with biological receptors or enzymes in a specific way to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it to minimize risk.

Future Directions

The future research directions for this compound would likely depend on its intended applications. If it shows promise as a pharmaceutical, for example, further studies might be conducted to optimize its synthesis, understand its mechanism of action, and assess its safety and efficacy.